![molecular formula C10H9F3O B6202324 2-[3-(trifluoromethyl)phenyl]prop-2-en-1-ol CAS No. 195528-46-2](/img/no-structure.png)
2-[3-(trifluoromethyl)phenyl]prop-2-en-1-ol
Description
“2-[3-(trifluoromethyl)phenyl]prop-2-en-1-ol” is a chemical compound that contains a trifluoromethyl group (-CF3) attached to a phenyl ring, which is further connected to a prop-2-en-1-ol group. The trifluoromethyl group is a common motif in medicinal chemistry due to its ability to modulate the chemical properties of molecules .
Molecular Structure Analysis
The molecular structure of this compound would consist of a phenyl ring with a trifluoromethyl group at the 3-position, and a prop-2-en-1-ol group attached to the phenyl ring. The presence of the trifluoromethyl group could potentially influence the electronic properties of the molecule .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the trifluoromethyl group and the prop-2-en-1-ol group. The trifluoromethyl group is known to be quite stable but can participate in certain reactions under specific conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the trifluoromethyl group and the prop-2-en-1-ol group. The trifluoromethyl group is highly electronegative, which could influence the compound’s polarity, solubility, and stability .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[3-(trifluoromethyl)phenyl]prop-2-en-1-ol involves the reaction of 3-(trifluoromethyl)benzaldehyde with propargyl alcohol in the presence of a base to form the corresponding propargyl ether. The propargyl ether is then subjected to a hydrogenation reaction to yield the desired product.", "Starting Materials": ["3-(trifluoromethyl)benzaldehyde", "propargyl alcohol", "base", "hydrogen gas", "catalyst"], "Reaction": ["Step 1: Add 3-(trifluoromethyl)benzaldehyde and propargyl alcohol to a reaction flask.", "Step 2: Add a base such as potassium carbonate to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the resulting propargyl ether by column chromatography.", "Step 4: Dissolve the purified propargyl ether in a suitable solvent and add a hydrogenation catalyst such as palladium on carbon.", "Step 5: Bubble hydrogen gas through the reaction mixture at room temperature and pressure until complete conversion is achieved.", "Step 6: Filter the reaction mixture to remove the catalyst and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
195528-46-2 |
Molecular Formula |
C10H9F3O |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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